Cas no 1361486-60-3 (4'-(Bromomethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4'-(Bromomethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361486-60-3
• MF: C₁₄H₇BrCl₃F₃
• MW: 418.463590860367
• CID: 4995427
• Update Time: 2025-05-22

4'-(Bromomethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Bromomethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7BrCl3F3/c15-6-8-2-1-7(5-10(8)14(19,20)21)9-3-4-11(16)13(18)12(9)17/h1-5H,6H2
• InChI Key： PMRDAMBWTXUCTL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C2C=CC(=C(C=2Cl)Cl)Cl)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 7.3
• Topological Polar Surface Area: 0

Additional information on 4'-(Bromomethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl

4'-(Bromomethyl)-2,3,4-Trichloro-3'-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

4'-(Bromomethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl, also known by its CAS number 1361486-60-3, is a highly specialized organic compound with a complex structure that makes it a subject of interest in various scientific and industrial applications. This compound belongs to the family of biphenyl derivatives, which are widely studied for their unique chemical properties and potential uses in materials science and pharmaceuticals.

The molecular structure of this compound is characterized by a biphenyl backbone, where each benzene ring is substituted with specific functional groups. The first ring (ring A) is substituted at positions 2, 3, and 4 with chlorine atoms, while the second ring (ring B) bears a bromomethyl group at position 4' and a trifluoromethyl group at position 3'. This combination of substituents imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of such halogen-substituted biphenyl compounds in the development of advanced materials. For instance, researchers have explored the use of similar compounds in the synthesis of high-performance polymers and organic semiconductors. The presence of multiple electronegative groups like chlorine and trifluoromethyl enhances the electron-withdrawing effects, which can be advantageous in applications requiring high thermal stability and electrical conductivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and electrophilic aromatic substitution reactions. The introduction of bromine at position 4' is typically achieved via a Friedel-Crafts alkylation reaction under specific conditions to ensure regioselectivity. Similarly, the trifluoromethyl group can be introduced using electrophilic substitution techniques with appropriate fluorinating agents.

The physical properties of this compound are also worth noting. Its melting point is relatively high due to the strong intermolecular forces arising from the halogen atoms. Additionally, its solubility in common organic solvents like dichloromethane and chloroform makes it suitable for various chemical reactions and purification processes.

From an environmental standpoint, understanding the behavior of such compounds in different ecosystems is crucial. Recent research has focused on assessing the biodegradability and toxicity of halogenated biphenyl derivatives. While preliminary studies suggest that these compounds may persist in certain environments due to their stability, further investigations are needed to fully understand their ecological impact.

In conclusion, 4'-(Bromomethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl represents a fascinating example of how tailored molecular design can lead to materials with exceptional properties. As scientific research continues to uncover new applications for such compounds, they are poised to play an increasingly important role in both academic and industrial settings.